![molecular formula C10H6N2 B1294725 Quinoline-8-carbonitrile CAS No. 35509-27-4](/img/structure/B1294725.png)
Quinoline-8-carbonitrile
Overview
Description
Quinoline-8-carbonitrile (Q8CN) is a heterocyclic compound with a unique structure and chemistry. It is a versatile small molecule that has a wide range of applications in synthetic organic chemistry and medicinal chemistry. Q8CN has been used in the synthesis of various pharmaceuticals, agrochemicals, and other biologically active compounds. In addition, it has been used in the synthesis of several natural products and other complex molecules. Q8CN is also a useful tool in the study of the biochemical and physiological effects of various compounds.
Scientific Research Applications
Corrosion Inhibition
Quinoline derivatives, including quinoline-3-carbonitrile and its variants (Q-1, Q-2, Q-3, Q-4), have been studied for their corrosion inhibition properties. These compounds were found effective in mitigating corrosion on mild steel in acidic media. For instance, Q-4 exhibited an inhibition efficiency of 98.09% at 150 mg/l. The studies utilized electrochemical impedance spectroscopy (EIS) and potentiodynamic polarizations, revealing that the inhibition mechanism involves adsorption of the inhibitor molecules on the metal surface. Different quinoline derivatives acted either as mixed-type or cathodic inhibitors, with their adsorption on mild steel obeying the Langmuir adsorption isotherm. This is supported by surface analysis techniques like SEM, AFM, and XPS (Singh, Srivastava, & Quraishi, 2016); (Erdoğan et al., 2017).
Mechanism of Action
Target of Action
Quinoline-8-carbonitrile is a derivative of quinoline, a nitrogen-containing heterocycle . The primary targets of quinoline derivatives are often proteins involved in cellular processes, such as cell cycle regulation and apoptosis . .
Mode of Action
Quinoline derivatives are known to interact with their targets, often leading to changes in cellular processes . For instance, some quinoline derivatives can inhibit tumor growth by inducing cell cycle arrest, apoptosis, inhibiting angiogenesis, disrupting cell migration, and modulating nuclear receptor responsiveness .
Biochemical Pathways
Quinoline derivatives are known to affect various biochemical pathways, including those involved in cell cycle regulation, apoptosis, angiogenesis, cell migration, and nuclear receptor responsiveness .
Pharmacokinetics
Quinoline derivatives are generally known for their diverse spectrum of biological activities, suggesting they have favorable adme properties .
Result of Action
Quinoline derivatives are known to have a wide range of biological activities, including antifungal, anti-inflammatory, anti-diabetes, anti-alzheimer’s disease, antioxidant, and diuretic activities .
Action Environment
It’s known that the synthesis of quinoline derivatives can be influenced by environmental factors, such as the presence of certain catalysts .
Future Directions
properties
IUPAC Name |
quinoline-8-carbonitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H6N2/c11-7-9-4-1-3-8-5-2-6-12-10(8)9/h1-6H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CIIFKVFOVFJZDM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C(=C1)C#N)N=CC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H6N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40876180 | |
Record name | 8-Cyanoquinoline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40876180 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
154.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
35509-27-4 | |
Record name | 8-Quinolinecarbonitrile | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0035509274 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 8-Cyanoquinoline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40876180 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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